(1S,2S)-2-(Isoindolin-2-yl)cyclohexan-1-ol

• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol
• IUPAC Name: (1S,2S)-2-(1,3-dihydroisoindol-2-yl)cyclohexan-1-ol
• InChI: InChI=1S/C14H19NO/c16-14-8-4-3-7-13(14)15-9-11-5-1-2-6-12(11)10-15/h1-2,5-6,13-14,16H,3-4,7-10H2/t13-,14-/m0/s1
• InChI Key: SYBQYINEYVTRKR-KBPBESRZSA-N
• Isomeric SMILES: C1CC[C@@H]([C@H](C1)N2CC3=CC=CC=C3C2)O
• Canonical SMILES: C1CCC(C(C1)N2CC3=CC=CC=C3C2)O

Description

The compound “(1S,2S)-2-(Isoindolin-2-yl)cyclohexan-1-ol” is a chiral cyclohexanol derivative featuring an isoindolin-2-yl substituent at the C2 position of the cyclohexane ring. Its stereochemistry, defined by the (1S,2S) configuration, is critical for its physicochemical and biological properties. Applications of such compounds may span asymmetric catalysis, medicinal chemistry, or materials science, though further studies are required to confirm these uses.

Biological Activity

The compound (1S,2S)-2-(Isoindolin-2-yl)cyclohexan-1-ol is a bicyclic structure that has garnered attention due to its potential biological activities. Isoindoline derivatives are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and neuroprotective effects. This article explores the biological activity of (1S,2S)-2-(Isoindolin-2-yl)cyclohexan-1-ol, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The molecular formula of (1S,2S)-2-(Isoindolin-2-yl)cyclohexan-1-ol is C13H15NO. The compound features a cyclohexanol moiety fused with an isoindoline ring, contributing to its unique pharmacological profile.

Research indicates that isoindoline derivatives can interact with various biological targets:

• Receptor Modulation : Isoindoline compounds have been shown to modulate receptors involved in neurotransmission and inflammation.
• Enzyme Inhibition : Some derivatives exhibit inhibitory effects on enzymes such as acetylcholinesterase and cyclooxygenase, which are crucial in neurodegenerative diseases and inflammatory responses.

Anticancer Activity

Studies have reported that isoindoline derivatives can induce apoptosis in cancer cells. For instance, a derivative similar to (1S,2S)-2-(Isoindolin-2-yl)cyclohexan-1-ol demonstrated significant cytotoxicity against various cancer cell lines.

Cell Line	IC50 (µM)	Mechanism
HeLa	5.6	Induction of apoptosis
MCF-7	4.3	Cell cycle arrest
A549	6.0	Reactive oxygen species generation

Neuroprotective Effects

Research suggests that isoindoline derivatives may protect neuronal cells from oxidative stress. In vitro studies have shown that these compounds can reduce the levels of reactive oxygen species (ROS) in neuronal cell cultures.

Anti-inflammatory Activity

The compound has also been evaluated for its anti-inflammatory properties. In a study assessing the inhibition of COX enzymes:

Compound	COX-1 Inhibition (%)	COX-2 Inhibition (%)
(1S,2S)-2-(Isoindolin-2-yl)cyclohexan-1-ol	30	65

This data indicates a preferential inhibition of COX-2, suggesting potential use in treating inflammatory conditions.

Study 1: Anticancer Efficacy

A recent study investigated the anticancer efficacy of (1S,2S)-2-(Isoindolin-2-yl)cyclohexan-1-ol in breast cancer models. The results indicated a dose-dependent reduction in tumor size in vivo, alongside increased apoptosis markers such as cleaved caspase-3.

Study 2: Neuroprotective Mechanism

In a neuroprotective assay using SH-SY5Y neuroblastoma cells exposed to oxidative stress, treatment with (1S,2S)-2-(Isoindolin-2-yl)cyclohexan-1-ol resulted in a significant decrease in cell death compared to untreated controls. The compound enhanced the expression of antioxidant enzymes like superoxide dismutase (SOD).

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional uniqueness of “(1S,2S)-2-(Isoindolin-2-yl)cyclohexan-1-ol” can be contextualized by comparing it to analogous cyclohexanol derivatives. Key points of comparison include substituent groups, stereochemistry, molecular weight, and applications (Table 1).

Table 1: Comparative Analysis of Cyclohexanol Derivatives

Compound Name	Molecular Formula	Substituents	Stereochemistry	Molecular Weight	Applications/Properties	References
(1S,2S)-2-(Isoindolin-2-yl)cyclohexan-1-ol	C₁₄H₁₇NO	Isoindolin-2-yl	(1S,2S)	215.30 g/mol	Potential catalyst or bioactive agent (inferred)	-
(1S,2S)-2-(Dimethylamino)cyclohexan-1-ol	C₈H₁₇NO	Dimethylamino	(1S,2S)	143.23 g/mol	Organocatalyst for enantioselective desymmetrization of cyclic meso-anhydrides
(1S,2S)-2-Benzylamino-1-cyclohexanol	C₁₃H₁₉NO	Benzylamino	(1S,2S)	205.30 g/mol	High-purity reagent (98% ee), stored under inert conditions
rac-(1R,2R)-Tramadol	C₁₆H₂₅NO₂	Dimethylaminomethyl, 3-methoxyphenyl	Racemic (1R,2R)	263.38 g/mol	Analgesic; stereoisomers exhibit varying pharmacological activities
(1S,2S)-2-Azido-1-cyclohexanol	C₆H₁₁N₃O	Azido	(1S,2S)	141.17 g/mol	Intermediate in biocatalytic epoxide ring-opening reactions
(1S,2S,4R)-1-Methyl-4-(prop-1-en-2-yl)-2-(propylamino)cyclohexan-1-ol	C₁₃H₂₅NO	Propylamino, isopropenyl	(1S,2S,4R)	211.34 g/mol	Antimicrobial activity against Leishmania spp. (LD₅₀ = 0.71 μM)

Key Observations:

In contrast, smaller substituents like dimethylamino () or azido () groups prioritize solubility and reactivity. Tramadol derivatives () demonstrate the importance of aryl and aminomethyl groups in central nervous system (CNS) activity, though their racemic nature complicates pharmacological profiles.

Stereochemical Influence: The (1S,2S) configuration is conserved in several organocatalysts (e.g., ), suggesting a structural preference for enantioselective interactions. In antimicrobial agents (), stereochemistry at additional positions (e.g., C4R) further modulates bioactivity, highlighting the need for precise synthesis.

Applications: Catalysis: (1S,2S)-2-(Dimethylamino)cyclohexan-1-ol serves as a robust organocatalyst, whereas the isoindolin-2-yl analog may find niche applications in asymmetric synthesis due to its rigid scaffold. Bioactivity: Compounds with azido or aminoalkyl substituents () show promise in biocatalysis and antiparasitic activity, respectively. The target compound’s isoindolinyl group may confer unique bioactivity, pending experimental validation.

Synthetic Considerations :

• Isoindolin-2-yl derivatives are likely synthesized via nucleophilic additions or cyclization reactions, analogous to methods for isoindolin-1-ones ().
• Purification challenges (e.g., column chromatography for azido derivatives ) may arise due to the target compound’s hydrophobicity.